Cas no 181511-71-7 (3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one)

• Product Name: 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one
• CAS No: 181511-71-7
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• MDL: MFCD02082691
• CID: 3819712
• PubChem ID: 2768026
• Update Time: 2025-05-20

3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-3(4H),1'-cyclopropan]-4-one, 2'-phenyl-
• 3-(1-PHENYLSPIROCYCLOPROPYL)-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• AKOS005079003
• 2'-phenyl-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one
• MFCD02082691
• 181511-71-7
• Oprea1_585180
• 2'-phenyl-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropan]-4-one
• 11P-684
• 2'-phenylspiro[2H-chromene-3,1'-cyclopropane]-4-one
• 3'-phenyl-2H-spiro[1-benzopyran-3,1'-cyclopropan]-4-one
• 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one

• MDL： MFCD02082691
• Inchi： 1S/C17H14O2/c18-16-13-8-4-5-9-15(13)19-11-17(16)10-14(17)12-6-2-1-3-7-12/h1-9,14H,10-11H2
• InChI Key： AWXJBGPSGPZWGA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2(C1)CC2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.099379685Da
• Monoisotopic Mass: 250.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one

Exploring the Potential of 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one: A Comprehensive Overview

3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one, also known by its CAS Registry Number 181511-71-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a cyclopropane ring with a chromene moiety. The presence of the phenyl group further enhances its structural complexity and functional versatility.

The synthesis of 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one involves a series of intricate organic reactions, including cyclization and coupling processes. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, opening new avenues for its application in chiral chemistry. The compound's spirocyclic architecture makes it particularly interesting for studies on molecular recognition and supramolecular chemistry.

From a pharmacological perspective, CAS No. 181511-71-7 has shown promising activity in various biological assays. For instance, studies have demonstrated its potential as a modulator of ion channels, which could have implications in the treatment of neurological disorders. Additionally, its ability to interact with specific protein targets suggests its utility in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative conditions.

The physical and chemical properties of this compound are equally intriguing. Its spirocyclic structure imparts unique electronic and steric characteristics, making it an ideal candidate for exploring non-covalent interactions. Recent research has highlighted its role as a building block in the construction of larger molecular frameworks, showcasing its versatility in organic synthesis.

In terms of applications, 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one has found use in materials science as well. Its ability to form stable supramolecular assemblies makes it a valuable component in the development of advanced materials with tailored properties. Furthermore, its photochemical properties have been exploited in the design of light-responsive systems, offering new possibilities in nanotechnology and optoelectronics.

The study of this compound also contributes to our understanding of fundamental chemical principles. Its reactivity patterns provide insights into the behavior of spirocyclic systems under various reaction conditions. Recent computational studies have shed light on the electronic transitions within the molecule, enhancing our knowledge of excited-state dynamics in complex organic systems.

In conclusion, CAS No. 181511-71-7, or 3-(1-Phenylspirocyclopropyl)-2,3-dihydro-4H-chromen-4-one, represents a remarkable example of how structural complexity can lead to functional diversity. With ongoing research uncovering new aspects of its chemistry and biology, this compound continues to be a focal point for innovation across multiple disciplines.